3-[2-(furan-2-yl)-2-hydroxypropyl]-1-[(thiophen-2-yl)methyl]urea
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-[2-(Furan-2-yl)-2-hydroxypropyl]-1-[(thiophen-2-yl)methyl]urea is a urea-derived compound featuring two heterocyclic substituents: a furan-2-yl group attached to a hydroxypropyl chain and a thiophen-2-ylmethyl moiety. The presence of furan and thiophene rings in this compound suggests enhanced π-π interactions and electronic effects, which may influence its bioactivity and physicochemical properties .
Properties
IUPAC Name |
1-[2-(furan-2-yl)-2-hydroxypropyl]-3-(thiophen-2-ylmethyl)urea | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O3S/c1-13(17,11-5-2-6-18-11)9-15-12(16)14-8-10-4-3-7-19-10/h2-7,17H,8-9H2,1H3,(H2,14,15,16) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQBAPLZJXWIULC-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)NCC1=CC=CS1)(C2=CC=CO2)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.34 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural Analogues from Heterocyclic Urea/Thiourea Derivatives
Evidence from the synthesis of pyrimidin-2-ol and pyrimidin-2-thiol derivatives (e.g., 4a-d and 5a-d) highlights the role of urea and thiourea in forming condensed heterocyclic systems. For instance, 4-(5-substituted-1-benzofuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-ol (4a-d) shares the thiophene moiety but replaces the furan-hydroxypropyl group with a benzofuran system.
Electronic and Steric Effects
- Furan vs.
- Hydroxypropyl Chain : The hydroxypropyl group introduces a hydrophilic region absent in 7a-d (), which may improve aqueous solubility compared to purely aromatic urea derivatives .
- Thiophen-2-ylmethyl vs. Benzo[b]thiophene : The smaller thiophen-2-ylmethyl group reduces steric hindrance compared to benzo[b]thiophene in 7a-d , possibly favoring interactions with shallow enzyme active sites .
Pharmacological Potential (Inferred)
- Antimicrobial : Pyrimidin-2-ol analogs (4a-d) show antifungal activity, suggesting the target compound’s thiophene and furan groups may synergize against microbial targets .
- Enzyme Inhibition : Benzo[b]thiophene-urea hybrids (7a-d) inhibit α-glucosidase, implying that the target’s urea core could interact with similar metabolic enzymes .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
